Cas no 18214-55-6 (1,3-Butadiene, 2,3-bis(bromomethyl)-)

• Product Name: 1,3-Butadiene, 2,3-bis(bromomethyl)-
• CAS No: 18214-55-6
• MF: C₆H₈Br₂
• MW: 239.935720443726
• CID: 96153
• PubChem ID: 11118150
• Update Time: 2025-04-18

1,3-Butadiene, 2,3-bis(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butadiene, 2,3-bis(bromomethyl)-
• 2,3-bis(bromomethyl)buta-1,3-diene
• OZUCUCKQZLWFON-UHFFFAOYSA-N
• 2,3-bis (bromomethyl)-1,3-butadiene
• DTXSID90455868
• SCHEMBL10388583
• 18214-55-6
• 2,3-bis(bromomethyl)-buta-1,3-diene
• 2,3-bis(bromomethyl)-1,3-butadiene

• Inchi： 1S/C6H8Br2/c1-5(3-7)6(2)4-8/h1-4H2
• InChI Key： OZUCUCKQZLWFON-UHFFFAOYSA-N
• SMILES： BrCC(=C)C(=C)CBr

Computed Properties

• Exact Mass: 239.89723g/mol
• Monoisotopic Mass: 237.89928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 91.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: White solid
• Solubility: Soluble in n-pentane and THF. It can be recrystallized from n-pentane \ n-hexane and n-hexane / ethyl acetate mixed solvents